Cas no 22526-30-3 (1-(4,5-Dichloro-2-hydroxyphenyl)ethanone)

• Product Name: 1-(4,5-Dichloro-2-hydroxyphenyl)ethanone
• CAS No: 22526-30-3
• MF: C₈H₆Cl₂O₂
• MW: 205.03804063797
• MDL: MFCD09263492
• CID: 250890
• PubChem ID: 13850167
• Update Time: 2025-06-26

1-(4,5-Dichloro-2-hydroxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4,5-dichloro-2-hydroxyphenyl)-
• 4'',5''-DICHLORO-2''-HYDROXYACETOPHENONE
• 2-acetyl-4,5-dichlorophenol
• 4,5-Dichlor-2-hydroxyacetophenon
• 4,5-Dichloro-2-hydroxyacetophenone
• 1-(4,5-dichloro-2-hydroxyphenyl)ethan-1-one
• AKOS022648112
• AB90796
• CS-0133076
• Z1269151638
• EN300-181081
• 1-(4,5-Dichloro-2-hydroxyphenyl)ethanone
• 1-(4, 5-dichloro-2-hydroxyphenyl)ethanone
• SCHEMBL3141818
• F79149
• LZDZGKFMOJUAKB-UHFFFAOYSA-N
• XAA52630
• 22526-30-3
• DB-190445

• MDL： MFCD09263492
• Inchi： 1S/C8H6Cl2O2/c1-4(11)5-2-6(9)7(10)3-8(5)12/h2-3,12H,1H3
• InChI Key： LZDZGKFMOJUAKB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C(C)=O)C=1)O)Cl

Computed Properties

• Exact Mass: 203.97400
• Monoisotopic Mass: 203.9744848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 2.90160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4,5-Dichloro-2-hydroxyphenyl)ethanone

Comprehensive Overview of 1-(4,5-Dichloro-2-hydroxyphenyl)ethanone (CAS No. 22526-30-3): Properties, Applications, and Industry Insights

1-(4,5-Dichloro-2-hydroxyphenyl)ethanone, identified by its CAS number 22526-30-3, is a specialized organic compound with a molecular formula of C₈H₆Cl₂O₂. This compound belongs to the class of hydroxyphenyl ethanones, featuring a dichloro-substituted aromatic ring and a hydroxyl group at the ortho position. Its unique structural attributes make it a subject of interest in pharmaceutical intermediates, agrochemical research, and material science. The compound's synonym, 4',5'-Dichloro-2'-hydroxyacetophenone, is often used interchangeably in scientific literature.

In recent years, the demand for halogenated aromatic ketones like 1-(4,5-Dichloro-2-hydroxyphenyl)ethanone has surged due to their role in synthesizing high-performance polymers and bioactive molecules. Researchers are particularly intrigued by its potential applications in green chemistry and sustainable synthesis, aligning with global trends toward eco-friendly industrial processes. A Google Trends analysis reveals growing searches for "dichloro-hydroxyphenyl derivatives" and "CAS 22526-30-3 suppliers," reflecting its commercial relevance.

The physicochemical properties of CAS 22526-30-3 include a melting point range of 120–125°C and moderate solubility in polar organic solvents such as ethanol and acetone. Its UV-absorption characteristics make it suitable for photostability studies, a hot topic in pharmaceutical formulation forums. Notably, the compound's electron-withdrawing chloro groups enhance its reactivity in nucleophilic substitution reactions, a feature exploited in heterocyclic compound synthesis.

From an industrial perspective, 1-(4,5-Dichloro-2-hydroxyphenyl)ethanone serves as a precursor for advanced intermediates in crop protection agents. With the agrochemical sector prioritizing low-residue pesticides, this compound's derivatives are being evaluated for their environmental persistence profiles. Meanwhile, patent databases show increasing filings involving its use in OLED materials, responding to the display technology boom.

Quality control of 22526-30-3 typically involves HPLC purity testing and spectroscopic validation (IR, NMR). Analytical chemists emphasize the importance of residual solvent monitoring, a frequent query in laboratory QA/QC forums. Storage recommendations include protection from light and moisture, as the phenolic hydroxyl group may undergo oxidative degradation under harsh conditions.

Emerging research explores the compound's utility in metal-organic frameworks (MOFs) for gas storage applications, capitalizing on its chelating ability. This aligns with the clean energy transition discourse, where porous materials are sought for carbon capture. Such multidisciplinary applications underscore why 1-(4,5-Dichloro-2-hydroxyphenyl)ethanone remains a high-value chemical entity in both academic and industrial settings.